2-methyl-2-propoxypropanoic acid
Overview
Description
2-Methyl-2-propoxypropanoic acid, or 2MPPA, is an organic compound that has a variety of uses in both industry and scientific research. It is a monocarboxylic acid with a molecular weight of 134.17 g/mol and a boiling point of 211°C. 2MPPA is a colorless liquid with a pungent odor and is soluble in water and most organic solvents. It is commonly used as a reagent in organic synthesis and as a catalyst in various reactions.
Scientific Research Applications
2MPPA is used in a wide range of scientific research applications, including the synthesis of pharmaceuticals, the study of biochemical pathways, and the investigation of physiological effects. It has also been used to study the structure and reactivity of organic compounds, as well as to facilitate the production of polymers and other materials.
Mechanism of Action
2MPPA is a weak acid that is capable of protonating a variety of compounds, including amino acids, peptides, and other organic molecules. It can also act as a catalyst for the formation of a variety of compounds, including amides, esters, and other derivatives.
Biochemical and Physiological Effects
2MPPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including those involved in the metabolism of fatty acids and other compounds. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, it has been shown to have an inhibitory effect on the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
2MPPA has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it has a low toxicity level. It is also relatively easy to handle and store. However, it is not as stable as some other organic acids, and it can be corrosive to certain materials.
Future Directions
There are a number of potential future directions for research involving 2MPPA. These include further investigations into its biochemical and physiological effects, as well as its potential applications in drug development and other areas. Additionally, further research could be conducted into its potential use as a catalyst for organic synthesis and its potential applications in the production of polymers and other materials. Finally, further research could be conducted into its potential use in the treatment of certain diseases, such as cancer.
Synthesis Methods
2MPPA is synthesized through the hydrolysis of 2-methyl-2-propoxypropionyl chloride. The reaction involves the addition of a base, such as sodium hydroxide, to the chloride in the presence of an organic solvent, such as ethanol. This reaction produces the acid and a byproduct, sodium chloride. The reaction can be represented as follows:
2-methyl-2-propoxypropionyl chloride + NaOH → 2MPPA + NaCl
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methyl-2-propoxypropanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-2-butanol", "sodium hydroxide", "propylene oxide", "sulfuric acid", "sodium bicarbonate", "acetic anhydride", "water" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-butanol to 2-methyl-2-butoxypropanol using propylene oxide and sulfuric acid as catalysts.", "Step 2: Hydrolysis of 2-methyl-2-butoxypropanol to 2-methyl-2-propanol using sodium hydroxide.", "Step 3: Conversion of 2-methyl-2-propanol to 2-methyl-2-propoxypropanol using acetic anhydride as a catalyst.", "Step 4: Oxidation of 2-methyl-2-propoxypropanol to 2-methyl-2-propoxypropanoic acid using sodium bicarbonate and water as reagents." ] } | |
CAS RN |
17860-02-5 |
Product Name |
2-methyl-2-propoxypropanoic acid |
Molecular Formula |
C7H14O3 |
Molecular Weight |
146.2 |
Purity |
95 |
Origin of Product |
United States |
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